Cas no 422276-19-5 (6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-sulfamoylphenyl)ethylhexanamide)

• Product Name: 6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-sulfamoylphenyl)ethylhexanamide
• CAS No: 422276-19-5
• MF: C₂₂H₂₆N₄O₄S₂
• MW: 474.596242427826
• CID: 6024919
• Update Time: 2025-06-03

6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-sulfamoylphenyl)ethylhexanamide Chemical and Physical Properties

Names and Identifiers

• 6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-sulfamoylphenyl)ethylhexanamide
• 3(2H)-Quinazolinehexanamide, N-[2-[4-(aminosulfonyl)phenyl]ethyl]-1,4-dihydro-4-oxo-2-thioxo-

• Inchi： 1S/C22H26N4O4S2/c23-32(29,30)17-11-9-16(10-12-17)13-14-24-20(27)8-2-1-5-15-26-21(28)18-6-3-4-7-19(18)25-22(26)31/h3-4,6-7,9-12H,1-2,5,8,13-15H2,(H,24,27)(H,25,31)(H2,23,29,30)
• InChI Key： MTEUYIZMOWVNQI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CCCCCC(NCCC2=CC=C(S(N)(=O)=O)C=C2)=O)C1=S

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 10.15±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-sulfamoylphenyl)ethylhexanamide

Recent Advances in the Study of 6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-sulfamoylphenyl)ethylhexanamide (CAS: 422276-19-5)

The compound 6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-sulfamoylphenyl)ethylhexanamide (CAS: 422276-19-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The tetrahydroquinazolinone core, coupled with the sulfamoylphenyl moiety, appears to confer high selectivity and binding affinity for target proteins. Structural-activity relationship (SAR) analyses have further elucidated the critical functional groups responsible for its bioactivity, paving the way for the development of optimized derivatives.

In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting significant efficacy in models of chronic inflammation and certain cancer types. Notably, its ability to modulate key signaling pathways, such as NF-κB and MAPK, has been a focal point of recent investigations. These findings suggest potential applications in the treatment of diseases characterized by dysregulated inflammation or uncontrolled cell proliferation.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability, metabolic stability, and toxicity profile. Preliminary data indicate favorable absorption and distribution properties, although further optimization may be required to enhance its half-life and reduce off-target effects. Advanced formulation strategies, including nanoparticle-based delivery systems, are currently being explored to address these challenges.

In conclusion, 6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-sulfamoylphenyl)ethylhexanamide represents a promising candidate for therapeutic development. Ongoing research efforts are focused on refining its pharmacological properties and expanding its potential applications. Future studies will likely explore its utility in combination therapies and its effects on additional molecular targets, further solidifying its position in the landscape of drug discovery.